Cas no 405879-00-7 ((cyclobutylmethyl)(2,2,2-trifluoroethyl)amine hydrochloride)

• Product Name: (cyclobutylmethyl)(2,2,2-trifluoroethyl)amine hydrochloride
• CAS No: 405879-00-7
• MF: C₇H₁₃ClF₃N
• MW: 203.633031606674
• MDL: MFCD22056340
• CID: 3410555
• PubChem ID: 21916234
• Update Time: 2025-04-21

(cyclobutylmethyl)(2,2,2-trifluoroethyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• CYCLOBUTANEMETHANAMINE, N-(2,2,2-TRIFLUOROETHYL)-, HYDROCHLORIDE
• (cyclobutylmethyl)(2,2,2-trifluoroethyl)amine hydrochloride
• EN300-100193
• SCHEMBL5394673
• 405879-00-7
• N-(cyclobutylmethyl)-2,2,2-trifluoroethanamine;hydrochloride
• AKOS026741068
• FZTUIHXRRKGIAV-UHFFFAOYSA-N
• (cyclobutylmethyl)(2,2,2-trifluoroethyl)aminehydrochloride
• AB89581
• FRA87900

• MDL： MFCD22056340
• Inchi： 1S/C7H12F3N.ClH/c8-7(9,10)5-11-4-6-2-1-3-6;/h6,11H,1-5H2;1H
• InChI Key： FZTUIHXRRKGIAV-UHFFFAOYSA-N
• SMILES： Cl.FC(CNCC1CCC1)(F)F

Computed Properties

• Exact Mass: 203.0688616Da
• Monoisotopic Mass: 203.0688616Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Melting Point: NA

(cyclobutylmethyl)(2,2,2-trifluoroethyl)amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines